Cas no 2305569-85-9 (N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide)
N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethyl]prop-2-enamide
- EN300-26582459
- N-[2-(2,2-Difluoro-1,3-benzodioxol-5-yl)ethyl]prop-2-enamide
- 2305569-85-9
- Z2738286556
- N-[2-(2,2-Difluoro-1,3-benzodioxol-5-yl)ethyl]-2-propenamide
- N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide
-
- Inchi: 1S/C12H11F2NO3/c1-2-11(16)15-6-5-8-3-4-9-10(7-8)18-12(13,14)17-9/h2-4,7H,1,5-6H2,(H,15,16)
- InChI Key: BWHMDAKIUTULBV-UHFFFAOYSA-N
- SMILES: FC1(OC2=CC=C(C=C2O1)CCNC(C=C)=O)F
Computed Properties
- Exact Mass: 255.07069954g/mol
- Monoisotopic Mass: 255.07069954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.6Ų
N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26582459-0.05g |
N-[2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethyl]prop-2-enamide |
2305569-85-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide
Comprehensive Overview of N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide (CAS No. 2305569-85-9)
N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide (CAS No. 2305569-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique difluoro-dioxaindan core and acrylamide functional group, exhibits promising properties for applications in drug development and polymer chemistry. Its molecular structure combines a 2,2-difluoro-1,3-dioxaindan moiety with an ethylprop-2-enamide side chain, making it a versatile intermediate for synthetic modifications.
The growing interest in N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide is driven by its potential role in targeted therapies and advanced material design. Researchers are particularly intrigued by its fluorinated heterocyclic backbone, which enhances metabolic stability and bioavailability—a critical factor in modern drug discovery. Additionally, its acrylamide group allows for facile polymerization, opening doors for innovations in biocompatible coatings and responsive hydrogels, topics currently trending in biomaterials and nanotechnology forums.
From a synthetic chemistry perspective, the compound’s CAS No. 2305569-85-9 serves as a key identifier for reproducibility and regulatory compliance. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often prioritize such well-documented compounds. Recent publications highlight its utility in kinase inhibitor development, aligning with the surge in demand for precision medicine solutions. This aligns with frequent search queries like "fluorinated drug candidates 2024" or "acrylamide derivatives in medicine," reflecting broader industry trends.
Beyond pharmaceuticals, N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide has implications in green chemistry. Its fluorine atoms contribute to reduced environmental persistence compared to non-fluorinated analogs, addressing concerns raised in "sustainable chemical synthesis" discussions. The compound’s compatibility with photoinitiated reactions also positions it as a candidate for energy-efficient manufacturing processes—a hot topic in industrial chemistry circles.
Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques frequently searched by chemists optimizing synthetic protocols. Its thermal stability and solubility profile are additional focal points, particularly for formulators working on drug delivery systems. These attributes make it a subject of patents and white papers exploring "next-generation excipients" and "polymeric drug carriers."
In conclusion, N-2-(2,2-difluoro-1,3-dioxaindan-5-yl)ethylprop-2-enamide represents a convergence of multiple scientific frontiers. Its CAS No. 2305569-85-9 ensures traceability, while its structural features cater to both medicinal chemistry and advanced materials research. As interest grows in fluorine chemistry and biodegradable polymers, this compound is poised to remain a key player in innovation pipelines, answering pressing questions in both academic and industrial settings.
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